Cas no 184583-89-9 (Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-)
184583-89-9 structure
Product Name:Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-
CAS No:184583-89-9
MF:C36H50S2
MW:546.912208080292
CID:1378991
PubChem ID:71353205
Update Time:2025-04-20
Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)-
- 1-octadecyl-3-(3-phenylsulfanylphenyl)sulfanylbenzene
- 1-OCTADECYL-3-{[3-(PHENYLSULFANYL)PHENYL]SULFANYL}BENZENE
- DTXSID70777959
- 184583-89-9
-
- Inchi: 1S/C36H50S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-23-32-24-21-27-34(30-32)38-36-29-22-28-35(31-36)37-33-25-19-17-20-26-33/h17,19-22,24-31H,2-16,18,23H2,1H3
- InChI Key: XZNGDIIJWYAPOK-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)SC1C=CC=CC=1)C1=CC=CC(=C1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 546.3357
- Monoisotopic Mass: 546.33539394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 38
- Rotatable Bond Count: 21
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.5
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
Benzene, 1-[(3-octadecylphenyl)thio]-3-(phenylthio)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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